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Compound of Interest

Compound Name: Ethyl alcohol-d6

Cat. No.: B042895

An In-depth Technical Guide to Ethyl Alcohol-d6

Ethyl alcohol-d6 (Ethanol-d6), a deuterated isotopologue of ethanol, serves as a crucial tool in
various scientific and research domains, particularly in nuclear magnetic resonance (NMR)
spectroscopy, metabolic studies, and the synthesis of deuterated compounds.[1][2] ItSs unique
properties, arising from the substitution of hydrogen atoms with deuterium, make it an
invaluable asset for researchers, scientists, and drug development professionals.[3] This guide
provides a comprehensive overview of Ethyl alcohol-d6, including its properties, synthesis,
applications, and detailed experimental protocols.

Core Properties

Ethanol-d6, with the chemical formula C2D60, is a colorless, volatile liquid that is miscible with
water and common organic solvents.[1][3] The primary distinction from its non-deuterated
counterpart lies in the replacement of all six hydrogen atoms with deuterium, a stable isotope of
hydrogen.[1] This isotopic substitution results in a higher molecular weight and density
compared to ethanol.[4] While its chemical reactivity is largely similar to ethanol, the presence
of deuterium can lead to significant kinetic isotope effects, influencing reaction rates and
metabolic pathways.[2][3]

Data Presentation: Physicochemical Properties of Ethyl
alcohol-d6
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Property Value References
Chemical Formula C2D60 [1114]
Molecular Weight 52.11 g/mol [5]
CAS Number 1516-08-1 [4][6]
Density 0.892 g/mL at 25 °C [4]
Boiling Point 78 °C [4][6]
Melting Point -130 °C [6]
Refractive Index n20/D 1.358 [6]
Isotopic Purity Typically =99.5 atom % D [6]
Appearance Clear, colorless liquid [31[6]
Solubility Soluble in water [3][6]

Synthesis and Manufacturing

High-purity Ethyl alcohol-d6 is essential for its primary applications. Several methods are
employed for its synthesis, ranging from laboratory-scale preparations to industrial production.

Experimental Protocols: Synthesis of Ethyl alcohol-d6

One common industrial method involves a multi-step process starting from calcium carbide and
heavy water (D20).[7]

Protocol 1: Industrial Synthesis from Calcium Carbide[7]

o Generation of Deuterated Acetylene: Calcium carbide (CaC2) is reacted with heavy water
(D20) in a generator to produce deuterated acetylene (C2D2). The reaction is typically
carried out at 0-100°C while maintaining a pressure of 0-0.5 MPa.

o Formation of Deuterated Acetaldehyde: The purified deuterated acetylene gas is then
introduced into an acidic solution containing D20 in a synthesis kettle to produce deuterated
acetaldehyde (CD3CDO).
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» Reduction to Ethyl alcohol-d6: Finally, the deuterated acetaldehyde is reduced with
deuterium gas (D2) in the presence of a catalyst (e.g., Cu, Pt, Pd) to yield Ethyl alcohol-d6.
The molar ratio of deuterated aldehyde to deuterium gas is typically between 1:1 and 1:50.
The resulting product is then purified, often through distillation, to achieve high isotopic

purity.[2][7]

A laboratory-scale method involves the catalytic deuteration of alcohols using D20 as the
deuterium source.[8]

Protocol 2: Catalytic H/D Exchange[8]

o Reaction Setup: A primary or secondary alcohol is mixed with a ruthenium pincer catalyst
and D20 in a suitable reaction vessel.

o Heating: The mixture is heated to facilitate the hydrogen/deuterium exchange at the a and
carbon positions of the alcohol.

 Purification: Upon completion, the reaction mixture is neutralized, and the deuterated alcohol
is extracted using an organic solvent. For smaller alcohols like ethanol that form azeotropes
with water, established drying and separation methods are employed for purification.

Key Applications in Research and Development

The unique properties of Ethyl alcohol-d6 make it a versatile tool in various scientific
disciplines.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The most prominent application of Ethyl alcohol-d6 is as a solvent in tH NMR spectroscopy.[1]
[9] By replacing protic hydrogens with deuterium, the solvent's own signals are rendered silent
in the *H NMR spectrum, thus preventing interference with the signals of the analyte.[9] The
residual proton signals of the solvent can serve as an internal reference for chemical shifts.[9]

Experimental Protocol: NMR Sample Preparation[9]

e Analyte Preparation: Accurately weigh the desired amount of the solid analyte into a clean,
dry vial. For liquid samples, directly add the desired volume.
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» Dissolution: Add the appropriate volume of Ethyl alcohol-d6 (typically 0.5-0.7 mL for a
standard 5 mm NMR tube).

e Homogenization: Vortex or mix the sample until the analyte is completely dissolved. Gentle
heating can be applied if necessary, keeping in mind the volatility of ethanol.

o Transfer: Carefully transfer the solution into an NMR tube.

e Analysis: Place the NMR tube in the spectrometer for analysis. The deuterium signal is
utilized by the spectrometer's lock system to stabilize the magnetic field, ensuring high-
resolution spectra.[9]

Metabolic Studies and Isotopic Labeling

Ethyl alcohol-d6 is employed as a tracer in metabolic studies to investigate the metabolic fate
of ethanol and other compounds.[2] The kinetic isotope effect, where the C-D bond is stronger
than the C-H bond, can alter metabolic rates, providing insights into reaction mechanisms.[2][3]
It also serves as a building block for synthesizing more complex deuterated molecules for use
as internal standards in quantitative analysis or as novel drug candidates with potentially
altered pharmacokinetic profiles.[2][3]

Synthesis of Deuterated Compounds

Ethyl alcohol-d6 is a precursor for the synthesis of other deuterated chemicals. For instance, it
is used to prepare deuterated ethylene (C2D4), an important intermediate in the production of
specialty plastics and other materials.[7]

Protocol: Synthesis of Deuterated Ethylene[7]
» Vaporization: Ethyl alcohol-d6 is vaporized at a controlled temperature (50-130°C).

» Dehydration: The vaporized deuterated ethanol is passed through a fixed-bed reactor
containing a catalyst (e.g., modified Al203/SiO2 composite) at a high temperature (200-
650°C) to undergo a dehydration reaction, forming deuterated ethylene.

 Purification: The resulting deuterated ethylene gas is then purified by condensation and
drying to remove any water by-product.
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Visualizing Workflows and Structures

Diagrams created using Graphviz (DOT language) help to visualize the molecular structure and

synthesis workflows.

Click to download full resolution via product page

Caption: Molecular structure of Ethyl alcohol-d6 (C2D60).
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Calcium Carbide (CaC2) Heavy Water (D20)

N/
Step 1: Reaction to form Deuterated Acetylene (C2D2)
Step 2: Formation of Deuterated Acetaldehyde (CD3CDO)
Step 3: Reduction with D2 to yield Ethanol-d6

Ethyl alcohol-d6 (C2D60)

Click to download full resolution via product page

Caption: Industrial synthesis workflow for Ethyl alcohol-d6.[7]
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Caption: Experimental workflow for NMR sample preparation.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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